Cas no 1261907-49-6 (4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261907-49-6
• MF: C₁₇H₁₆ClNO₄S
• MW: 365.83124256134
• MDL: MFCD18323161
• CID: 2762666
• PubChem ID: 53228982
• Update Time: 2025-04-21

4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40692362
• 4-CHLORO-2-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 5-Chloro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261907-49-6
• MFCD18323161
• 5-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
• 4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323161
• Inchi： 1S/C17H16ClNO4S/c18-13-5-8-15(17(20)21)16(11-13)12-3-6-14(7-4-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key： BVAPLNZXSGQVGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 365.0488569Da
• Monoisotopic Mass: 365.0488569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų